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Compound of Interest

Compound Name: 2-Aminonicotinaldehyde

Cat. No.: B047744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-3-pyridinecarboxaldehyde, with the CAS number 7521-41-7, is a heterocyclic organic

compound belonging to the pyridine family.[1] Its structure, featuring a pyridine ring substituted

with both an amino and a formyl (aldehyde) group, makes it a versatile and valuable building

block in organic synthesis.[1] The presence of these reactive functional groups allows for a

multitude of chemical transformations, rendering it an important intermediate in the synthesis of

more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1][2]

[3] This technical guide provides a comprehensive overview of the known properties, hazards,

and synthetic methodologies related to 2-Amino-3-pyridinecarboxaldehyde, along with

representative experimental protocols for its characterization and evaluation.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Amino-3-

pyridinecarboxaldehyde. These values are compiled from various chemical suppliers and

databases. It is important to note that some of these are predicted values and should be

confirmed by experimental analysis.
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Property Value Source

Molecular Formula C₆H₆N₂O [4][5][6]

Molecular Weight 122.12 g/mol [4][5][6]

Appearance
Yellow to light brown crystalline

powder or chunks
[4][7]

Melting Point 98-102 °C (lit.) [4][7][8]

Boiling Point 290.7 ± 25.0 °C (Predicted) [4][8]

Density 1.264 ± 0.06 g/cm³ (Predicted) [4][7][8]

Flash Point >300 °C [4][9]

Water Solubility Insoluble [4][7][8]

Solubility in Organic Solvents

Soluble in Ether, Ethyl acetate.

Slightly soluble in Chloroform

and Methanol.

[4][8]

pKa 4.99 ± 0.36 (Predicted) [4][7]

LogP 1.05750 [7]

Synthesis
A highly efficient synthesis of 2-Amino-3-pyridinecarboxaldehyde has been reported by Rivera

et al. (2001), which involves the ortho-lithiation of 2-(pivaloylamino)pyridine followed by

formylation with dimethylformamide (DMF) and subsequent acid hydrolysis.[10]
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Step 1: Pivaloylation

Step 2: Formylation

Step 3: Hydrolysis

2-Aminopyridine

2-(Pivaloylamino)pyridine

Reaction

Pivaloyl Chloride, Triethylamine, MTBE
Reagents

2-(Pivaloylamino)pyridine

Formylated Intermediate

Ortho-lithiation & Formylation

1. t-BuLi, THP
2. DMF

Reagents

Formylated Intermediate

2-Amino-3-pyridinecarboxaldehyde

Deprotection

3 N HCl
Reagent

Acute Oral Toxicity (OECD 423) Acute Dermal Irritation (OECD 404) Acute Eye Irritation (OECD 405)

Test Substance:
2-Amino-3-pyridinecarboxaldehyde

Administer single oral dose
to female rats (stepwise procedure)

Oral Route

Apply 0.5g to skin of albino rabbit
(4-hour exposure)

Dermal Route

Instill single dose into
conjunctival sac of albino rabbit

Ocular Route

Observe for 14 days:
Mortality, clinical signs, body weight

Gross necropsy of surviving animals

Score erythema and edema at
1, 24, 48, 72 hours

Observe for up to 14 days
for reversibility

Score lesions of cornea, iris, conjunctiva
at 1, 24, 48, 72 hours

Observe for up to 21 days
for reversibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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